Cas no 1153024-26-0 ((2,3-difluorophenyl)methyl(1-methoxypropan-2-yl)amine)

• Product name: (2,3-difluorophenyl)methyl(1-methoxypropan-2-yl)amine
• CAS No: 1153024-26-0
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5166750
• PubChem ID: 43425218

(2,3-difluorophenyl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,3-difluoro-N-(2-methoxy-1-methylethyl)-
• (2,3-difluorophenyl)methyl(1-methoxypropan-2-yl)amine

• Inchi： 1S/C11H15F2NO/c1-8(7-15-2)14-6-9-4-3-5-10(12)11(9)13/h3-5,8,14H,6-7H2,1-2H3
• InChI Key： BBXMHGPGJXCZIL-UHFFFAOYSA-N
• SMILES： C1(CNC(C)COC)=CC=CC(F)=C1F

Additional information on (2,3-difluorophenyl)methyl(1-methoxypropan-2-yl)amine

Introduction to (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1153024-26-0)

(2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1153024-26-0) is a versatile organic compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel drugs and materials. The presence of difluorophenyl and methoxypropan-2-yl groups imparts distinct chemical and biological properties, making it a valuable candidate for research and development.

The chemical structure of (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine consists of a difluorophenyl ring attached to a methyl group, which is further linked to a 1-methoxypropan-2-yl amine moiety. This arrangement provides a balance of hydrophobic and hydrophilic properties, enhancing its solubility and bioavailability. The fluorine atoms on the phenyl ring contribute to the compound's stability and reactivity, while the methoxy group on the propan-2-yl chain adds polarity and potential for hydrogen bonding.

Recent studies have highlighted the importance of (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine in the field of medicinal chemistry. One notable application is in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have also explored its potential as an antidepressant and anxiolytic agent due to its interaction with serotonin and GABA receptors.

In addition to its pharmaceutical applications, (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine has shown promise in the synthesis of advanced materials. Its unique structure allows for the creation of polymers with enhanced mechanical properties and thermal stability. These materials find applications in various industries, including electronics, automotive, and aerospace. The compound's ability to form stable complexes with metal ions also opens avenues for developing new catalysts and functional materials.

The synthesis of (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine involves several well-established organic reactions. One common approach is the nucleophilic substitution of a suitable precursor followed by reductive amination. This method ensures high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have led to more environmentally friendly synthesis routes, reducing waste and energy consumption.

The physicochemical properties of (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine have been extensively studied. It is a colorless liquid with a boiling point around 180°C at atmospheric pressure. The compound exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its melting point is around -40°C, making it suitable for use in a wide range of temperatures.

Safety considerations are crucial when handling (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine. While it is not classified as a hazardous substance under current regulations, proper safety protocols should be followed to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during laboratory work. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, (2,3-Difluorophenyl)methyl(1-methoxypropan-2-yl)amine (CAS No. 1153024-26-0) is a multifaceted compound with significant potential in pharmaceuticals and advanced materials. Its unique chemical structure provides a foundation for developing novel drugs and functional materials with enhanced properties. Ongoing research continues to uncover new applications and optimize synthesis methods, solidifying its importance in the scientific community.